Cas no 1262682-23-4 (O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride)

• Product Name: O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride
• CAS No: 1262682-23-4
• MF: C₇H₁₈ClN₃O
• MW: 195.690320491791
• MDL: MFCD31718298
• CID: 4565906
• Update Time: 2025-06-14

O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride

• MDL： MFCD31718298
• Inchi： 1S/C7H17N3O.ClH/c1-9-2-4-10(5-3-9)6-7-11-8;/h2-8H2,1H3;1H
• InChI Key： ZRZCOSFSOQNOBA-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)CON.Cl

Additional information on O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride

Comprehensive Overview of O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride (CAS No. 1262682-23-4)

O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride (CAS No. 1262682-23-4) is a chemically modified hydroxylamine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its 4-methylpiperazine moiety and hydroxylamine hydrochloride functional group, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique structure enables versatile reactivity, making it valuable for drug discovery and medicinal chemistry.

In recent years, the demand for O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride has surged due to its role in synthesizing small-molecule inhibitors and kinase-targeting compounds. Researchers are particularly interested in its potential for designing covalent inhibitors, a hot topic in cancer therapy and precision medicine. The compound’s ability to form stable adducts with electrophilic groups aligns with current trends in proteolysis-targeting chimeras (PROTACs) and degrader technologies.

The synthesis of CAS No. 1262682-23-4 involves multi-step organic reactions, often starting from 4-methylpiperazine and 2-chloroethylamine derivatives. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards.

From an industrial perspective, O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride is gaining traction in high-throughput screening (HTS) libraries. Its compatibility with automated synthesis platforms makes it a preferred choice for combinatorial chemistry. Additionally, its stability under ambient storage conditions reduces logistical challenges, a factor highly valued by contract research organizations (CROs).

Environmental and safety considerations are paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and fume hoods are recommended during laboratory use. Disposal should adhere to waste management protocols to minimize ecological impact, reflecting the growing emphasis on green chemistry principles.

The future of CAS No. 1262682-23-4 lies in its adaptability to emerging bioconjugation techniques and click chemistry applications. As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), this compound’s modularity positions it as a valuable building block. Collaborations between academia and biotech firms are expected to further explore its potential in next-generation therapeutics.

In summary, O-(2-(4-methylpiperazin-1-yl)ethyl)hydroxylamine hydrochloride exemplifies the intersection of chemical innovation and biomedical advancement. Its relevance in targeted drug delivery and enzyme modulation underscores its importance in modern research. For scientists seeking reliable intermediates with high purity and scalable synthesis, this compound remains a cornerstone in cutting-edge science.